Cas no 203187-18-2 (4-(4-bromophenyl)methylpiperidine)

• Product Name: 4-(4-bromophenyl)methylpiperidine
• CAS No: 203187-18-2
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 2919884
• PubChem ID: 20689421
• Update Time: 2025-06-13

4-(4-bromophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)methylpiperidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-bromophenyl)methylpiperidine

Professional Introduction to 4-(4-bromophenyl)methylpiperidine (CAS No. 203187-18-2)

4-(4-bromophenyl)methylpiperidine, with the chemical identifier CAS No. 203187-18-2, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the para position of the phenyl ring and a methylpiperidine moiety makes this molecule particularly intriguing for medicinal chemists and pharmacologists.

The structural features of 4-(4-bromophenyl)methylpiperidine contribute to its unique chemical properties, which include moderate lipophilicity and good solubility in organic solvents. These characteristics are crucial for its application in various synthetic protocols and drug formulation processes. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in treating various diseases. Research has shown that piperidine derivatives exhibit significant potential in modulating neurotransmitter systems, making them valuable candidates for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The compound 4-(4-bromophenyl)methylpiperidine has been extensively studied for its potential role in these therapeutic areas.

One of the most compelling aspects of 4-(4-bromophenyl)methylpiperidine is its ability to serve as a key intermediate in the synthesis of more complex pharmacophores. Its structural framework allows for easy modifications at multiple sites, enabling the creation of molecules with enhanced pharmacological properties. For instance, researchers have successfully incorporated this scaffold into the development of potent serotonin receptor modulators, which are being investigated for their potential in treating mood disorders.

The bromine atom in 4-(4-bromophenyl)methylpiperidine also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl systems found in many bioactive molecules. These reactions are pivotal in pharmaceutical synthesis, allowing for the efficient assembly of complex structures with high precision. The compound's compatibility with these reactions makes it an indispensable tool in modern drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of 4-(4-bromophenyl)methylpiperidine. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable guidance for rational drug design. These simulations have helped researchers optimize the compound's structure to improve its affinity and selectivity, thereby increasing its therapeutic potential.

The pharmaceutical industry has taken notice of the promising properties of 4-(4-bromophenyl)methylpiperidine and has incorporated it into several clinical trials. Preliminary results from these trials indicate that derivatives of this compound exhibit favorable pharmacokinetic profiles and minimal side effects. This aligns with the broader trend toward developing safer and more effective treatments for neurological and psychiatric disorders.

In conclusion, 4-(4-bromophenyl)methylpiperidine (CAS No. 203187-18-2) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug development. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound is poised to play a significant role in future medical advancements.